Cas no 1780874-07-8 (2-difluoro(phenyl)methylazetidine)

• Product Name: 2-difluoro(phenyl)methylazetidine
• CAS No: 1780874-07-8
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 6585152
• PubChem ID: 105440437
• Update Time: 2025-10-18

2-difluoro(phenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-difluoro(phenyl)methylazetidine
• EN300-1861691
• 2-[difluoro(phenyl)methyl]azetidine
• 1780874-07-8

• Inchi： 1S/C10H11F2N/c11-10(12,9-6-7-13-9)8-4-2-1-3-5-8/h1-5,9,13H,6-7H2
• InChI Key： AIFKBBWUTBBBBX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1CCN1)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 2-difluoro(phenyl)methylazetidine

Introduction to 2-Difluoro(phenyl)methylazetidine (CAS No. 1780874-07-8)

2-Difluoro(phenyl)methylazetidine (CAS No. 1780874-07-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of 2-difluoro(phenyl)methylazetidine, including the presence of difluoro and phenyl substituents, make it a promising candidate for various therapeutic applications.

The synthesis of 2-difluoro(phenyl)methylazetidine has been extensively studied, with several methods reported in the literature. One of the most efficient routes involves the reaction of a difluoromethylated aldehyde with an azetidine derivative under mild conditions. This method not only provides high yields but also ensures excellent regioselectivity and stereoselectivity, making it suitable for large-scale production.

In terms of its biological properties, 2-difluoro(phenyl)methylazetidine has shown promising activity in various assays. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs. Specifically, this compound has been found to exhibit potent agonist activity at the serotonin 5-HT_1A receptor, making it a potential candidate for the treatment of anxiety and depression.

Beyond its activity at GPCRs, 2-difluoro(phenyl)methylazetidine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-difluoro(phenyl)methylazetidine is another important aspect that has been studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Additionally, its low toxicity and good safety profile make it an attractive option for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-difluoro(phenyl)methylazetidine in humans. Early results from Phase I trials have shown that it is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-difluoro(phenyl)methylazetidine (CAS No. 1780874-07-8) represents a promising new molecule with a diverse range of biological activities and therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an exciting candidate for further research and development in the pharmaceutical industry.